Cas no 91457-54-4 (2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide)
91457-54-4 structure
Product Name:2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
CAS No:91457-54-4
MF:C12H15Cl2N3O
MW:288.173000574112
CID:1963968
PubChem ID:3021825
Update Time:2025-04-21
2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
- 2-(2,6-dichlorophenyl)-N-(N'-propylcarbamimidoyl)acetamide
- 91457-54-4
- DTXCID60161065
- SCHEMBL10308389
- Benzeneacetamide, 2,6-dichloro-N-(imino(propylamino)methyl)-
- 1-(2,6-Dichlorophenylacetyl)-3-n-propylguanidine
- DTXSID10238574
- 2,6-Dichloro-N-(imino(propylamino)methyl)benzeneacetamide
- 1-Propyl-3-(2,6-dichlorophenylacetyl)guanidine
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- Inchi: 1S/C12H15Cl2N3O/c1-2-6-16-12(15)17-11(18)7-8-9(13)4-3-5-10(8)14/h3-5H,2,6-7H2,1H3,(H3,15,16,17,18)
- InChI Key: COJLHPSZVYZSGJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CC(N/C(/N)=N/CCC)=O)Cl
Computed Properties
- Exact Mass: 287.0592175Da
- Monoisotopic Mass: 287.0592175Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 67.5Ų
2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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